![molecular formula C17H15NO3S B14607119 2-[(2-Methylnaphthalen-1-yl)methanesulfonyl]-1-oxo-1lambda~5~-pyridine CAS No. 60264-42-8](/img/structure/B14607119.png)
2-[(2-Methylnaphthalen-1-yl)methanesulfonyl]-1-oxo-1lambda~5~-pyridine
Overview
Description
2-[(2-Methylnaphthalen-1-yl)methanesulfonyl]-1-oxo-1lambda~5~-pyridine is a chemical compound known for its unique structure and properties
Preparation Methods
The synthesis of 2-[(2-Methylnaphthalen-1-yl)methanesulfonyl]-1-oxo-1lambda~5~-pyridine typically involves several steps. One common method includes the use of Suzuki-Miyaura coupling reactions, which are known for their mild reaction conditions and high efficiency . The process involves the reaction of boronic acid derivatives with halides in the presence of a palladium catalyst . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and efficiency.
Chemical Reactions Analysis
2-[(2-Methylnaphthalen-1-yl)methanesulfonyl]-1-oxo-1lambda~5~-pyridine undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride . The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
This compound has a wide range of scientific research applications. It is used as a ligand in copper-catalyzed Ullman-Ma cross-coupling reactions, which are important in the synthesis of complex organic molecules . In the field of materials science, it is used to create novel materials with unique properties .
Mechanism of Action
The mechanism of action of 2-[(2-Methylnaphthalen-1-yl)methanesulfonyl]-1-oxo-1lambda~5~-pyridine involves its interaction with specific molecular targets and pathways. As a ligand, it can coordinate with metal ions, facilitating various catalytic processes . The exact molecular targets and pathways depend on the specific application and the conditions under which the compound is used.
Comparison with Similar Compounds
2-[(2-Methylnaphthalen-1-yl)methanesulfonyl]-1-oxo-1lambda~5~-pyridine can be compared with similar compounds such as N-(2-methylnaphthalen-1-yl)methanesulfonamide . While both compounds share structural similarities, their reactivity and applications may differ. The unique properties of this compound make it particularly valuable in specific research contexts.
Properties
CAS No. |
60264-42-8 |
|---|---|
Molecular Formula |
C17H15NO3S |
Molecular Weight |
313.4 g/mol |
IUPAC Name |
2-[(2-methylnaphthalen-1-yl)methylsulfonyl]-1-oxidopyridin-1-ium |
InChI |
InChI=1S/C17H15NO3S/c1-13-9-10-14-6-2-3-7-15(14)16(13)12-22(20,21)17-8-4-5-11-18(17)19/h2-11H,12H2,1H3 |
InChI Key |
QAIOTMSKFQPIOT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C2=CC=CC=C2C=C1)CS(=O)(=O)C3=CC=CC=[N+]3[O-] |
Origin of Product |
United States |
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